1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: [1-[(4-methylphenyl)methyl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H29N3O/c1-16-3-5-17(6-4-16)15-21-9-7-18(8-10-21)19(23)22-13-11-20(2)12-14-22/h3-6,18H,7-15H2,1-2H3
• InChI Key: ORJQHNCETJDXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC(CC2)C(=O)N3CCN(CC3)C
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine, also known as MPMP, is a chemical compound that has gained significant interest in the field of scientific research due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine is not fully understood, but it is believed to act as a modulator of the cholinergic system in the brain. It may also have antioxidant properties and protect against oxidative stress, which is a common feature of neurodegenerative diseases.
Biochemical and Physiological Effects
1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine has been shown to have a number of biochemical and physiological effects, including the ability to increase acetylcholine release in the brain, enhance memory and learning, and reduce oxidative stress. It has also been shown to have anti-inflammatory properties and may have a role in regulating immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine in lab experiments is its ability to selectively target the cholinergic system in the brain, which is involved in a wide range of physiological processes. Additionally, 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine is relatively easy to synthesize and has a long shelf life. However, one limitation of using 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine in lab experiments is that it can be difficult to administer in vivo due to its poor solubility in non-polar solvents.

Future Directions

There are a number of potential future directions for research on 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine. One area of interest is its potential use as a therapeutic agent for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully elucidate the mechanism of action of 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine and to explore its potential applications in other areas of medicine, such as oncology and immunology. Finally, there is a need for further studies to evaluate the safety and toxicity of 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine in humans.

Synthesis Methods

1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine can be synthesized through a multi-step process involving the reaction of piperazine with 4-methylbenzyl chloride, followed by the addition of N-methylpiperazine and subsequent carbonylation. The resulting product is a white crystalline powder that is soluble in water and other polar solvents.

Scientific Research Applications

1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine has been extensively studied for its potential applications in the field of neuroscience. It has been shown to possess neuroprotective properties and may have therapeutic potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 1-methyl-4-{[1-(4-methylbenzyl)-4-piperidinyl]carbonyl}piperazine has been investigated for its potential use as a diagnostic tool for certain neurological disorders.